Cas no 82600-83-7 (2-(Chloromethyl)oxirane;4-[2-(4-hydroxyphenyl)propan-2-yl]phenol;6-oxo-6-prop-2-enoyloxyhexanoic acid)

• Product name: 2-(Chloromethyl)oxirane;4-[2-(4-hydroxyphenyl)propan-2-yl]phenol;6-oxo-6-prop-2-enoyloxyhexanoic acid
• CAS No: 82600-83-7
• MF: C₂₇H₃₃ClO₈
• MW: 520.999128103256
• CID: 987992

2-(Chloromethyl)oxirane;4-[2-(4-hydroxyphenyl)propan-2-yl]phenol;6-oxo-6-prop-2-enoyloxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-(1-methylethylidene)bis-, polymer with (chloromethyl)oxirane, hexanedioate 2-propenoate
• 2-(chloromethyl)oxirane,4-[2-(4-hydroxyphenyl)propan-2-yl]phenol,6-oxo-6-prop-2-enoyloxyhexanoic acid
• 2-(Chloromethyl)oxirane;4-[2-(4-hydroxyphenyl)propan-2-yl]phenol;6-oxo-6-prop-2-enoyloxyhexanoic aci
• 2-(Chloromethyl)oxirane;4-[2-(4-hydroxyphenyl)propan-2-yl]phenol;6-oxo-6-prop-2-enoyloxyhexanoic acid

• Inchi： 1S/C15H16O2.C9H12O5.C3H5ClO/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12;1-2-8(12)14-9(13)6-4-3-5-7(10)11;4-1-3-2-5-3/h3-10,16-17H,1-2H3;2H,1,3-6H2,(H,10,11);3H,1-2H2
• InChI Key： MPMXICVILPPXGX-UHFFFAOYSA-N
• SMILES： ClCC1CO1.OC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)O.O(C(C=C)=O)C(CCCCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 491
• Topological Polar Surface Area: 134